Cas no 1804053-27-7 (1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one)

• Product Name: 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one
• CAS No: 1804053-27-7
• MF: C₁₀H₇Br₂NO
• MW: 316.976680994034
• CID: 4978445
• Update Time: 2025-10-23

1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one

• Inchi： 1S/C10H7Br2NO/c11-5-10(14)4-7-1-8(6-13)3-9(12)2-7/h1-3H,4-5H2
• InChI Key： MPRIYTUKNOCMQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9

Additional information on 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one

Recent Advances in the Study of 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one (CAS: 1804053-27-7)

The compound 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one (CAS: 1804053-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of both bromo and cyano functional groups in its structure allows for diverse chemical modifications, enabling researchers to explore its interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a covalent inhibitor targeting cysteine residues in key oncogenic proteins.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one. A recent patent application (WO2023056789) describes an improved synthetic route that reduces the formation of byproducts and enhances scalability. This development is particularly important for large-scale production, which is essential for further preclinical and clinical studies.

Biological evaluations have revealed that 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one exhibits potent activity against several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that it induces apoptosis through the activation of the intrinsic mitochondrial pathway. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating central nervous system disorders.

Despite these promising findings, challenges remain in the development of 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(3-Bromo-5-cyanophenyl)-3-bromopropan-2-one represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique properties and recent research advancements position it as a valuable tool for drug discovery and a potential candidate for further development. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the broader field of chemical biology and medicinal chemistry.